1-{[2-(Dimethylamino)ethyl]amino}-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[2-(dimethylamino)ethylamino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C19H23N5/c1-4-7-14-12-18(21-10-11-23(2)3)24-17-9-6-5-8-16(17)22-19(24)15(14)13-20/h5-6,8-9,12,21H,4,7,10-11H2,1-3H3
• InChI Key: HQHSDAMMCOJLGE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCN(C)C)C#N
• Molecular Formula: C19H23N5
• Molecular Weight: 321.4 g/mol

Description

Chemical Reactions Analysis

Specific chemical reactions involving this compound are not available in the sources I found.

Physical And Chemical Properties Analysis

While the molecular weight and formula are known, other physical and chemical properties such as density, melting point, boiling point, etc., are not provided in the available sources.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compounds

The compound has been utilized in various chemical syntheses, leading to the creation of diverse heterocyclic compounds. For instance, it has been involved in reactions with nitrogen nucleophiles to produce isoxazoles, pyrazoles, and pyrimidines, demonstrating its versatility in chemical reactions and potential for generating a range of heterocyclic structures (Bondock, Tarhoni, & Fadda, 2011). Furthermore, it has been used in the first synthesis of novel pentaheterocyclic ring systems, highlighting its role in developing complex molecular architectures (Elwan, 2004).

Applications in Bioassay Studies

The compound has also found applications in bioassay studies. In one instance, its derivatives were synthesized and screened for antimicrobial and antioxidant activities, indicating its potential use in medical and pharmaceutical research (Lavanya et al., 2010).

Synthesis of Benzimidazole Derivatives

It has been instrumental in the synthesis of novel benzimidazole derivatives. These compounds have been synthesized and characterized for their potential applications, such as in ultraviolet spectral studies (Mehranpour & Zahiri, 2014).

Development of Fluorescent Properties

The compound has been used in the synthesis of derivatives with fluorescent properties. This is particularly significant in the development of fluorescent whitening agents and other applications where fluorescence is crucial (Rangnekar & Rajadhyaksha, 1986).

Antimicrobial Evaluation

Its derivatives have been evaluated for antimicrobial properties. The synthesis of novel derivatives incorporating the phenylsulfonyl moiety and their subsequent antimicrobial evaluation demonstrates its potential in developing new antimicrobial agents (Shaaban, 2008).

Safety And Hazards

Specific safety and hazard information for this compound is not available in the sources I found.

Future Directions

As the available information is limited, it’s difficult to speculate on future directions for research or application of this compound.